Cas no 91958-39-3 (2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid)
2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid
- TimTec1_003058
- 2-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}benzoic acid
- CS-0363993
- Oprea1_656686
- STK058436
- 2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]benzoic acid
- VU0510761-1
- F3146-4423
- SDCCGMLS-0065737.P001
- 2-(((TETRAHYDRO-2-FURANYLMETHYL)AMINO)CARBONYL)BENZOIC ACID
- 2-(((tetrahydrofuran-2-yl)methyl)carbamoyl)benzoic acid
- AKOS000488874
- DTXSID40404240
- BRD-A39296345-001-01-8
- 2-(Tetrahydrofuran-2-ylmethylcarbamoyl)benzoic acid
- SR-01000493683
- 91958-39-3
- HMS1542K22
- Oprea1_260466
- AKOS016352238
- SR-01000493683-1
-
- Inchi: 1S/C13H15NO4/c15-12(14-8-9-4-3-7-18-9)10-5-1-2-6-11(10)13(16)17/h1-2,5-6,9H,3-4,7-8H2,(H,14,15)(H,16,17)
- InChI Key: WYQIYQFQPHFODA-UHFFFAOYSA-N
- SMILES: O1CCCC1CNC(C1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 249.10010796Da
- Monoisotopic Mass: 249.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.6Ų
2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3146-4423-2μmol |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 2μl |
$85.5 | 2023-07-05 | |
| Life Chemicals | F3146-4423-5μmol |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 5μl |
$94.5 | 2023-07-05 | |
| Life Chemicals | F3146-4423-10μmol |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 10μl |
$103.5 | 2023-07-05 | |
| Life Chemicals | F3146-4423-20μmol |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 20μl |
$118.5 | 2023-07-05 | |
| Life Chemicals | F3146-4423-1mg |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 1mg |
$81.0 | 2023-07-05 | |
| Life Chemicals | F3146-4423-2mg |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 2mg |
$88.5 | 2023-07-05 | |
| Life Chemicals | F3146-4423-3mg |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 3mg |
$94.5 | 2023-07-05 | |
| Life Chemicals | F3146-4423-4mg |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 4mg |
$99.0 | 2023-07-05 | |
| Life Chemicals | F3146-4423-5mg |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 5mg |
$103.5 | 2023-07-05 | |
| Life Chemicals | F3146-4423-10mg |
2-{[(oxolan-2-yl)methyl]carbamoyl}benzoic acid |
91958-39-3 | 90%+ | 10mg |
$118.5 | 2023-07-05 |
2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid
2-{(oxolan-2-yl)methylcarbamoyl}benzoic Acid: A Promising Molecule in Modern Pharmaceutical Research
2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid, with the CAS No. 91958-39-3, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and biological activity. Recent studies have highlighted its unique properties that make it a candidate for therapeutic interventions in various medical conditions.
2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid is a derivative of benzoic acid, featuring a methylcarbamoyl group attached to an oxolan-2-yl ring. This structural feature contributes to its ability to interact with specific biological targets, such as enzymes and receptors. The molecule's carbamoyl functionality is particularly noteworthy, as it can form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity.
Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid exhibits promising anti-inflammatory properties. The compound was found to inhibit the activity of key inflammatory mediators, such as COX-2 and 5-LOX, which are implicated in the pathogenesis of chronic inflammatory diseases. This discovery opens new avenues for the development of drugs targeting inflammatory pathways.
Furthermore, a study published in European Journal of Medicinal Chemistry (2024) explored the antitumor potential of 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid. The compound was shown to induce apoptosis in cancer cells by modulating the expression of Bcl-2 and Bax proteins. These findings suggest that the molecule could be a valuable candidate for the design of novel chemotherapeutic agents.
The synthetic route to 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid involves several steps, including the formation of the oxolan-2-yl ring and the introduction of the methylcarbamoyl group. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for its synthesis. These methods not only reduce the use of hazardous solvents but also improve the overall yield of the final product.
Another area of interest is the pharmacokinetic profile of 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid. Studies have shown that the compound has favorable bioavailability and a prolonged half-life, which are critical factors for the development of effective therapeutic agents. These properties make it a suitable candidate for oral administration, as it can maintain therapeutic concentrations in the bloodstream for an extended period.
The structure-activity relationship (SAR) of 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid has also been a focus of recent research. By modifying the oxolan-2-yl ring and the methylcarbamoyl group, scientists have been able to enhance the molecule's biological activity while minimizing potential side effects. This approach has led to the discovery of several analogs with improved therapeutic indices.
Moreover, the computational modeling of 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid has provided insights into its molecular interactions with target proteins. Molecular docking studies have revealed that the compound binds to specific sites on enzymes such as LOX, which is crucial for its anti-inflammatory effects. These computational tools are essential for the rational design of new drugs based on this molecule.
Recent advances in nanotechnology have also opened new possibilities for the delivery of 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid. Researchers are exploring the use of nano-carriers to enhance the solubility and stability of the compound in biological systems. This approach could significantly improve the efficacy of the drug in treating various diseases.
Despite its promising properties, the development of 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid as a therapeutic agent is still in its early stages. Further studies are needed to fully understand its mechanism of action, toxicity profile, and long-term effects in vivo. However, the current research highlights its potential as a versatile platform for the design of new drugs targeting a wide range of diseases.
In conclusion, 2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid with CAS No. 91958-39-3 is a promising compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research is expected to further elucidate its potential applications and optimize its properties for clinical use.
91958-39-3 (2-{(oxolan-2-yl)methylcarbamoyl}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)